molecular formula C22H18N2O4 B302988 N-(2-furylmethyl)-1,3-dioxo-2-(1-phenylethyl)-5-isoindolinecarboxamide

N-(2-furylmethyl)-1,3-dioxo-2-(1-phenylethyl)-5-isoindolinecarboxamide

Cat. No. B302988
M. Wt: 374.4 g/mol
InChI Key: PTGZPVMBPMUOBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-furylmethyl)-1,3-dioxo-2-(1-phenylethyl)-5-isoindolinecarboxamide is a compound that has been of interest to researchers due to its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored.

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-1,3-dioxo-2-(1-phenylethyl)-5-isoindolinecarboxamide is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes that are involved in cell growth and proliferation. This inhibition leads to the suppression of cancer cell growth and the neuroprotective effects observed in neurodegenerative diseases.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-1,3-dioxo-2-(1-phenylethyl)-5-isoindolinecarboxamide has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death. In addition, this compound has also been shown to inhibit the migration and invasion of cancer cells. In neurodegenerative diseases, this compound has been shown to protect neurons from oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-furylmethyl)-1,3-dioxo-2-(1-phenylethyl)-5-isoindolinecarboxamide in lab experiments is its ability to inhibit cancer cell growth and induce apoptosis. This makes it a potential candidate for the development of new cancer therapies. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for the research on N-(2-furylmethyl)-1,3-dioxo-2-(1-phenylethyl)-5-isoindolinecarboxamide. One direction is the development of new cancer therapies based on this compound. Another direction is the study of the neuroprotective effects of this compound in more detail, with the aim of developing new treatments for neurodegenerative diseases. Furthermore, the synthesis of new analogs of this compound may also lead to the discovery of more potent and selective inhibitors of cancer cell growth and neurodegeneration.
Conclusion:
N-(2-furylmethyl)-1,3-dioxo-2-(1-phenylethyl)-5-isoindolinecarboxamide is a compound that has shown potential in various scientific research applications. Its ability to inhibit cancer cell growth and induce apoptosis, as well as its neuroprotective effects, make it a promising candidate for the development of new cancer therapies and treatments for neurodegenerative diseases. However, more research is needed to fully understand the mechanism of action of this compound and to develop more potent and selective analogs.

Synthesis Methods

N-(2-furylmethyl)-1,3-dioxo-2-(1-phenylethyl)-5-isoindolinecarboxamide has been synthesized using various methods. One such method involves the reaction of 2-(1-phenylethyl)-1H-isoindole-1,3(2H)-dione with 2-furylacetic acid in the presence of a base such as potassium carbonate. The resulting product is then treated with acetic anhydride to obtain N-(2-furylmethyl)-1,3-dioxo-2-(1-phenylethyl)-5-isoindolinecarboxamide.

Scientific Research Applications

N-(2-furylmethyl)-1,3-dioxo-2-(1-phenylethyl)-5-isoindolinecarboxamide has been used in various scientific research applications. One such application is in the field of cancer research, where this compound has been shown to inhibit the growth of cancer cells. In addition, this compound has also been used in the study of neurodegenerative diseases, where it has been shown to have neuroprotective effects.

properties

Product Name

N-(2-furylmethyl)-1,3-dioxo-2-(1-phenylethyl)-5-isoindolinecarboxamide

Molecular Formula

C22H18N2O4

Molecular Weight

374.4 g/mol

IUPAC Name

N-(furan-2-ylmethyl)-1,3-dioxo-2-(1-phenylethyl)isoindole-5-carboxamide

InChI

InChI=1S/C22H18N2O4/c1-14(15-6-3-2-4-7-15)24-21(26)18-10-9-16(12-19(18)22(24)27)20(25)23-13-17-8-5-11-28-17/h2-12,14H,13H2,1H3,(H,23,25)

InChI Key

PTGZPVMBPMUOBU-UHFFFAOYSA-N

SMILES

CC(C1=CC=CC=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)NCC4=CC=CO4

Canonical SMILES

CC(C1=CC=CC=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)NCC4=CC=CO4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.